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Compound of Interest

Compound Name: 4-Bromo-2,6-diethylaniline

Cat. No.: B1268459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis,

reactivity, and applications of 4-Bromo-2,6-diethylaniline (CAS No: 56746-19-1). The

information is intended to support research and development activities in the fields of organic

chemistry, medicinal chemistry, and materials science.

Core Chemical Properties
4-Bromo-2,6-diethylaniline is a substituted aniline derivative characterized by a bromine atom

at the para position and two ethyl groups flanking the amino group. These structural features

impart specific reactivity and physical properties, making it a valuable intermediate in organic

synthesis.

Physicochemical Data
The key physicochemical properties of 4-Bromo-2,6-diethylaniline are summarized in the

table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1268459?utm_src=pdf-interest
https://www.benchchem.com/product/b1268459?utm_src=pdf-body
https://www.benchchem.com/product/b1268459?utm_src=pdf-body
https://www.benchchem.com/product/b1268459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₀H₁₄BrN [1][2]

Molecular Weight 228.13 g/mol [1][2]

Appearance
Light yellow to Brown clear

liquid
[1]

Boiling Point 134 °C at 3 mmHg [1]

Specific Gravity 1.33 (20/20)

Refractive Index 1.58 [1]

Purity >98.0% (GC) [1]

CAS Number 56746-19-1 [1][2]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 4-Bromo-2,6-diethylaniline.

Data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass

Spectrometry (MS) are available.[3][4]

¹H NMR: Spectra confirm the presence of aromatic protons, the amine protons, and the

characteristic signals of the two ethyl groups.[3][4]

¹³C NMR: Spectra are available for detailed structural elucidation.

IR Spectroscopy: Data is available to identify functional groups.[3]

Mass Spectrometry: MS data confirms the molecular weight and isotopic pattern

characteristic of a monobrominated compound.[3]

Synthesis and Experimental Protocols
The synthesis of 4-Bromo-2,6-diethylaniline typically involves the electrophilic bromination of

2,6-diethylaniline. The steric hindrance from the two ethyl groups directs the incoming

electrophile (bromine) to the para position of the aromatic ring.
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General Synthesis Protocol
A common method for the synthesis of similar compounds like 4-bromo-2,6-dimethylaniline

involves the direct bromination of the corresponding aniline derivative.[5][6] The following is a

generalized protocol adapted for 4-Bromo-2,6-diethylaniline.

Materials:

2,6-diethylaniline

Liquid Bromine (Br₂)

Hydrochloric Acid (HCl)

Sodium Carbonate (Na₂CO₃)

Petroleum Ether

Ethyl Acetate

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Amine Salt Formation: 2,6-diethylaniline is dissolved in an aqueous solution of hydrochloric

acid to form the corresponding anilinium salt. This step passivates the amino group and

prevents side reactions.[5]

Cooling: The reaction mixture is cooled to 0 °C in an ice bath to control the exothermic

bromination reaction.[5]

Bromination: A solution of liquid bromine is added dropwise to the cooled reaction mixture

over a period of several hours. The slow addition is critical to ensure selective

monobromination at the para position and to suppress the formation of by-products.[5]

Reaction Monitoring: The progress of the reaction is monitored by Thin Layer

Chromatography (TLC), using a solvent system such as ethyl acetate/petroleum ether.[5]
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Work-up: Upon completion, the acidic solution is neutralized by the slow addition of a

saturated sodium carbonate solution until the pH is greater than 12. This deprotonates the

anilinium salt, yielding the free aniline as an oily substance.[5]

Extraction: The product is extracted from the aqueous layer using an organic solvent like

petroleum ether.[5]

Drying and Concentration: The combined organic extracts are dried over anhydrous sodium

sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude

product.[5]

Purification: The crude 4-Bromo-2,6-diethylaniline can be further purified by

recrystallization from a suitable solvent, such as petroleum ether, at low temperatures to

obtain the final product as a liquid.[5]

Synthesis Workflow Diagram
The logical flow of the synthesis protocol is illustrated below.
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Synthesis Workflow for 4-Bromo-2,6-diethylaniline

Preparation

Reaction

Work-up & Purification

Start with 2,6-diethylaniline

Dissolve in HCl(aq) to form anilinium salt

Cool reaction mixture to 0°C

Slowly add liquid Bromine (Br₂)

Monitor reaction via TLC

Neutralize with Na₂CO₃ solution

Extract with Petroleum Ether

Dry organic layer (Na₂SO₄)

Concentrate under vacuum

Purify by recrystallization

Final Product: 4-Bromo-2,6-diethylaniline

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of 4-Bromo-2,6-diethylaniline.
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Reactivity and Applications
4-Bromo-2,6-diethylaniline is a versatile building block in organic synthesis, primarily due to

the reactivity of its amino and bromo functional groups.

Chemical Reactivity
Amino Group: The amino group can undergo various reactions, including diazotization,

acylation, and alkylation, allowing for the introduction of diverse functionalities.

Bromo Group: The bromine atom is a good leaving group in nucleophilic aromatic

substitution reactions and is highly susceptible to metal-catalyzed cross-coupling reactions

(e.g., Suzuki, Heck, Buchwald-Hartwig couplings). This enables the formation of new carbon-

carbon and carbon-heteroatom bonds.

Applications in Drug Development and Research
This compound serves as a key intermediate in the synthesis of more complex molecules,

particularly in the pharmaceutical industry.

CGRP Receptor Antagonists: It is used in the synthesis of substituted indazole and

benzoxazolone amino acids, which are utilized as D-tyrosine surrogates in the development

of highly potent calcitonin gene-related peptide (CGRP) receptor antagonists.[7] CGRP

antagonists are a class of drugs used for the treatment of migraines.

Organic Synthesis: It is a valuable starting material for creating a wide range of specialty

chemicals and is used in proteomics research.[2] The presence of both a nucleophilic amine

and a handle for cross-coupling (bromine) makes it a strategic component in multistep

syntheses.

Role as a Chemical Intermediate
The diagram below illustrates the role of 4-Bromo-2,6-diethylaniline as a versatile chemical

intermediate.
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Role of 4-Bromo-2,6-diethylaniline in Synthesis

Amino Group Reactions Bromo Group Reactions

4-Bromo-2,6-diethylaniline

Diazotization

HNO₂

Acylation

Acyl Chloride

Suzuki Coupling

Boronic Acid, Pd catalyst

Buchwald-Hartwig Amination

Amine, Pd catalyst

Complex Target Molecules
(e.g., CGRP Antagonists)

Click to download full resolution via product page

Caption: Reactivity of 4-Bromo-2,6-diethylaniline as a versatile chemical intermediate.

Safety and Handling
Proper handling of 4-Bromo-2,6-diethylaniline is essential due to its potential hazards. The

following table summarizes the key safety information.
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Category Information Source(s)

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H302+H312+H332:

Harmful if swallowed, in

contact with skin or if inhaled.

[1]

Precautionary Statements

P261: Avoid breathing dust,

fumes, gas, mist, vapours,

spray. P264: Wash thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P302+P352+P312:

IF ON SKIN: Wash with plenty

of water. Call a POISON

CENTER/doctor if you feel

unwell.

[1]

Signal Word Warning [1]

Storage Conditions
Refrigerated (0-10°C). Store

under an inert gas.
[1]

Conditions to Avoid
Light sensitive, Air sensitive,

Heat sensitive.
[1]

It is strongly recommended to consult the full Safety Data Sheet (SDS) from the supplier before

handling this chemical. All work should be conducted in a well-ventilated fume hood with

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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